Cas no 1957236-20-2 (E3 Ligase Ligand-Linker Conjugates 21)

• Product Name: E3 Ligase Ligand-Linker Conjugates 21
• CAS No: 1957236-20-2
• MF: C₂₃H₃₀N₄O₉
• MW: 506.505706310272
• CID: 4631930
• PubChem ID: 121439767
• Update Time: 2025-10-05

E3 Ligase Ligand-Linker Conjugates 21 Chemical and Physical Properties

Names and Identifiers

• E3 Ligand-Linker Conjugate 9
• E3 Ligase Ligand-Linker Conjugates 21
• E3 Ligase Ligand-Linker Conjugates 14 free base
• Thalidomide-O-amido-PEG3-C2-NH2
• Cereblon Ligand-Linker Conjugates 3
• Acetamide, N-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethyl]-2-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]oxy]-
• Thalidomide-O-amido-PEG3-NH2
• N-(2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)ethyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide
• DA-72970
• SCHEMBL18475625
• AKOS037653330
• 1957236-20-2
• N-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethyl]-2-[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-4-yl]oxy-acetamide
• BCP33440
• CS-7891
• E3 Ligand-Linker Conjugate 9?
• EX-A3887
• N-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethyl]-2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetamide
• E3 Ligand-Linker Conjugate 9;Cereblon Ligand-Linker Conjugates 3 ; E3 Ligase Ligand-Linker Conjugates 14
• HY-107440
• N-(2-{2-[2-(2-aminoethoxy)ethoxy]ethoxy}ethyl)-2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxy}acetamide

• Inchi： 1S/C23H30N4O9/c24-6-8-33-10-12-35-13-11-34-9-7-25-19(29)14-36-17-3-1-2-15-20(17)23(32)27(22(15)31)16-4-5-18(28)26-21(16)30/h1-3,16H,4-14,24H2,(H,25,29)(H,26,28,30)
• InChI Key： QIUJTJGNIBUEJO-UHFFFAOYSA-N
• SMILES： C(NCCOCCOCCOCCN)(=O)COC1=CC=CC2=C1C(=O)N(C1CCC(=O)NC1=O)C2=O

Computed Properties

• Exact Mass: 506.20127855g/mol
• Monoisotopic Mass: 506.20127855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 788.8±60.0 °C at 760 mmHg
• Flash Point: 430.8±32.9 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

E3 Ligase Ligand-Linker Conjugates 21 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on E3 Ligase Ligand-Linker Conjugates 21

Comprehensive Overview of E3 Ligase Ligand-Linker Conjugates 21 (CAS No. 1957236-20-2): A Cutting-Edge Tool in Targeted Protein Degradation

In the rapidly evolving field of targeted protein degradation (TPD), E3 Ligase Ligand-Linker Conjugates 21 (CAS No. 1957236-20-2) has emerged as a pivotal compound for researchers exploring PROTAC (Proteolysis-Targeting Chimeras) technology. This conjugate combines a high-affinity E3 ligase ligand with a versatile linker, enabling the selective degradation of disease-causing proteins. Its unique chemical structure and mechanism of action make it a valuable asset in drug discovery, particularly for cancer therapeutics, neurodegenerative diseases, and immune disorders.

The growing interest in E3 Ligase Ligand-Linker Conjugates 21 is reflected in its frequent mentions in PubMed and Google Scholar publications. Researchers often search for questions like "How does E3 Ligase Ligand-Linker Conjugates 21 compare to other PROTACs?" or "What are the applications of CAS 1957236-20-2 in oncology?". These queries highlight the compound's relevance in addressing unmet medical needs. Its ability to hijack the ubiquitin-proteasome system (UPS) for targeted protein degradation sets it apart from traditional small-molecule inhibitors.

From a structural perspective, E3 Ligase Ligand-Linker Conjugates 21 features a cereblon (CRBN)-binding moiety linked to a customizable warhead. This design allows for precise targeting of proteins previously considered "undruggable." The linker chemistry is optimized for stability and pharmacokinetics, addressing common challenges in PROTAC development. Recent studies, such as those published in Nature Chemical Biology, demonstrate its efficacy in degrading BRD4 and IKZF1/3, key targets in hematological malignancies.

The versatility of CAS No. 1957236-20-2 extends beyond oncology. In 2023, a groundbreaking study in Science Translational Medicine showcased its potential in treating Alzheimer's disease by degrading tau aggregates. This aligns with the increasing focus on protein misfolding diseases in both academic and pharmaceutical research. The compound's blood-brain barrier permeability, a rare trait among PROTACs, further amplifies its therapeutic promise.

From a commercial standpoint, the demand for E3 Ligase Ligand-Linker Conjugates 21 has surged due to its role in pharmacological toolkits and preclinical studies. Major biotech companies list it in their degrader compound libraries, emphasizing its importance in high-throughput screening. Its structure-activity relationship (SAR) data, available in platforms like ChEMBL, provides critical insights for medicinal chemists optimizing next-generation degraders.

Looking ahead, the integration of E3 Ligase Ligand-Linker Conjugates 21 with emerging technologies like AI-driven drug design and cryo-EM structural analysis opens new frontiers. As the TPD field moves toward clinical-stage PROTACs, this compound serves as both a benchmark and inspiration for novel heterobifunctional molecules. Its continued study will undoubtedly shape the future of precision medicine and druggable target expansion.